Zinc hypoxide

Specification

• CAS No.: 107893-14-1
• Molecular Formula: H2O2Zn
• Molecular Weight: 99.4038

Introduction

Physical Properties

Basic Characteristics

Zinc hydroxide is a white solid at room temperature with a molecular weight of 99.4 g/mol. It exists in several polymorphic forms, with each form exhibiting distinct crystal structures and stability characteristics. The compound's physical appearance is typically that of a white amorphous powder, though its crystalline forms may display different morphological features.

Solubility Behavior

The solubility behavior of zinc hydroxide demonstrates its amphoteric nature. It dissolves readily in dilute solutions of strong acids such as hydrochloric acid (HCl) and in solutions of alkalis like sodium hydroxide. This dual solubility is a defining characteristic of amphoteric compounds and distinguishes zinc hydroxide from many other metal hydroxides that dissolve exclusively in either acidic or basic conditions.

Unlike the hydroxides of aluminum and lead, zinc hydroxide also demonstrates solubility in excess aqueous ammonia, forming a colorless, water-soluble ammine complex. This property is particularly useful in analytical chemistry for the identification and separation of zinc ions from solutions containing other metal ions.

Structural Forms

The structural diversity of zinc hydroxide is evident in its naturally occurring mineral forms as well as synthetic variants. The following table summarizes the key structural forms of zinc hydroxide:

Form	Crystal System	Formula	Notable Characteristics
Wülfingite	Orthorhombic	ε-Zn(OH)₂	Rare natural mineral
Ashoverite	Tetragonal	Zn(OH)₂	Rare natural mineral
Sweetite	Tetragonal	Zn(OH)₂	Rare natural mineral
Zinc hydroxide dihydrate	Monoclinic	Zn₅(OH)₁₀·2H₂O	Synthesized at high pressure

Chemical Properties

Amphoteric Behavior

Zinc hydroxide exhibits classic amphoteric behavior, reacting with both acids and bases to form different compounds. This dual reactivity stems from the ability of the zinc ion to act as both an electron pair acceptor (Lewis acid) and the hydroxide groups to act as proton donors (Brønsted acid).

In acidic solutions, zinc hydroxide dissolves to form zinc ions:

Zn(OH)₂ + 2H⁺ → Zn²⁺ + 2H₂O

In basic solutions, it forms zincate ions:

Zn(OH)₂ + 2OH⁻ → [Zn(OH)₄]²⁻

This amphoteric character is similar to that observed in the hydroxides of aluminum, lead, beryllium, tin, and chromium, placing zinc hydroxide among an important group of compounds with dual acid-base reactivity.

Preparation Methods

Standard Synthesis

The conventional preparation of zinc hydroxide involves first dissolving zinc oxide in a concentrated aqueous solution of sodium hydroxide. The resulting solution is then strongly diluted, causing the precipitation of zinc hydroxide according to the following reaction:

Zn²⁺ + 2OH⁻ → Zn(OH)₂

Initially, the colorless solution contains the zincate ion:

Zn(OH)₂ + 2OH⁻ → [Zn(OH)₄]²⁻

This method produces amorphous zinc hydroxide that can be further processed for various applications.

High-Pressure Synthesis

A more specialized preparation method involves high-pressure synthesis to produce zinc hydroxide dihydrate (Zn₅(OH)₁₀·2H₂O). This compound is quantitatively produced by pressurizing mixtures of ε-Zn(OH)₂ (wülfingite) and water to 1-2 GPa and applying temperatures of 100-200°C.

The resulting monoclinic crystal structure has been characterized through powder X-ray diffraction data, with the following parameters: space group C2/c, a = 15.342(7) Å, b = 6.244(6) Å, c = 10.989(7) Å, β = 100.86(1)°. This high-pressure synthesis method represents an important advance in creating layered zinc hydroxide structures with potential applications in materials science.

Crystal Structure and Characterization

Layered Structure of Zinc Hydroxide Dihydrate

The zinc hydroxide dihydrate (Zn₅(OH)₁₀·2H₂O) exhibits a fascinating layered structure that has been thoroughly characterized through multiple analytical techniques. It features neutral zinc hydroxide layers composed of octahedrally and tetrahedrally coordinated zinc ions in a 3:2 ratio, with water molecules intercalated between these layers. The interlayer d(200) distance is 7.53 Å, creating significant space for the intercalated water molecules.

The hydrogen bond structure of Zn₅(OH)₁₀·2H₂O has been analyzed through a combination of infrared/Raman spectroscopy, computational modeling, and neutron powder diffraction. These analyses reveal that the interlayer water molecules are strongly hydrogen-bonded to five surrounding hydroxyl groups and appear to be orientationally disordered. This complex hydrogen bonding network contributes to the unique stability and properties of this layered structure.

Crystallographic Parameters

The detailed crystallographic parameters for zinc hydroxide dihydrate provide insight into its structural arrangement:

Parameter	Value
Chemical formula	Zn₅(OH)₁₀·2H₂O
Crystal system	Monoclinic
Space group	C2/c
a	15.342(7) Å
b	6.244(6) Å
c	10.989(7) Å
β	100.86(1)°
Interlayer distance	7.53 Å
Zn coordination	Octahedral and tetrahedral (3:2 ratio)

This structural arrangement, particularly the alternating layers of zinc hydroxide and water molecules, contributes to the compound's unique chemical and physical properties.

Thermal Behavior and Decomposition

Thermal Stability

Zinc hydroxide dihydrate (Zn₅(OH)₁₀·2H₂O) exhibits limited thermal stability, decomposing at relatively low temperatures between 70°C and 100°C. This thermal decomposition has been studied through in situ transmission electron microscopy (TEM) and ex situ annealing experiments, providing valuable insights into the transformation pathways and resulting products.

Decomposition Products

The thermal decomposition of zinc hydroxide dihydrate initially yields hexagonal wurtzite ZnO (w-ZnO) crystals with sizes ranging from 5 to 15 nm. Depending on the specific conditions of decomposition, these nanocrystals may subsequently intergrow to form two-dimensional, flakelike crystals with dimensions reaching several hundred nanometers, while still maintaining the boundary of the original zinc hydroxide dihydrate particles.

This decomposition process presents an interesting approach to synthesizing zinc oxide nanostructures with controlled morphologies, potentially useful for various applications in catalysis, electronics, and sensor technologies.

Applications

Medical Applications

One major application of zinc hydroxide is as an absorbent in surgical dressings. Its ability to absorb exudates while providing a source of zinc ions makes it valuable in wound care, where zinc is known to support the healing process through its anti-inflammatory and antimicrobial properties.

Analytical Chemistry

Zinc hydroxide serves as a useful reagent in analytical chemistry for the detection of zinc salts. By mixing sodium hydroxide with a suspected zinc-containing sample, the formation of zinc hydroxide (which subsequently dissolves in excess sodium hydroxide) provides a characteristic test for the presence of zinc ions.

Precursor for Zinc Oxide Nanostructures

The thermal decomposition of zinc hydroxide and its hydrates represents an important route for the fabrication of zinc oxide nanostructures with controlled morphologies. The layered zinc hydroxide hydrates (LZH) are considered useful precursors for the creation of functional ZnO nanostructures with applications in electronics, optoelectronics, and catalysis.